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molecular formula C10H5Cl4N B030201 3,7-Dichloro-8-(dichloromethyl)quinoline CAS No. 84086-97-5

3,7-Dichloro-8-(dichloromethyl)quinoline

Cat. No. B030201
CAS RN: 84086-97-5
M. Wt: 281 g/mol
InChI Key: LWFCXBKKDAIZJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04511393

Procedure details

28.1 parts by weight of the 3,7-dichloro-8-dichloromethylquinoline thus obtained, 6.95 parts by weight of hydroxylamine hydrochloride and 13.6 parts by weight of sodium formate in 200 ml of formic acid and 60 ml of water were stirred for 12 hours at 100° C., the reaction solution was poured onto ice, the precipitated solid was filtered off under suction, washed neutral with water and dried. 19 parts by weight of 3,7-dichloro-8-cyanoquinoline of melting point 222° C. were obtained. Yield: 78.5% of theory.
Name
3,7-dichloro-8-dichloromethylquinoline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
hydroxylamine hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sodium formate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
formic acid
Quantity
200 mL
Type
solvent
Reaction Step Two
Name
water
Quantity
60 mL
Type
solvent
Reaction Step Two
Name
3,7-dichloro-8-cyanoquinoline
Yield
78.5%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[N:4][C:5]2[C:10]([CH:11]=1)=[CH:9][CH:8]=[C:7]([Cl:12])[C:6]=2[CH:13](Cl)Cl.Cl.[NH2:17]O.C([O-])=O.[Na+]>C(O)=O.O>[Cl:1][C:2]1[CH:3]=[N:4][C:5]2[C:10]([CH:11]=1)=[CH:9][CH:8]=[C:7]([Cl:12])[C:6]=2[C:13]#[N:17] |f:1.2,3.4|

Inputs

Step One
Name
3,7-dichloro-8-dichloromethylquinoline
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC=1C=NC2=C(C(=CC=C2C1)Cl)C(Cl)Cl
Step Two
Name
hydroxylamine hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl.NO
Name
sodium formate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)[O-].[Na+]
Name
formic acid
Quantity
200 mL
Type
solvent
Smiles
C(=O)O
Name
water
Quantity
60 mL
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
the reaction solution was poured onto ice
FILTRATION
Type
FILTRATION
Details
the precipitated solid was filtered off under suction
WASH
Type
WASH
Details
washed neutral with water
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
3,7-dichloro-8-cyanoquinoline
Type
product
Smiles
ClC=1C=NC2=C(C(=CC=C2C1)Cl)C#N
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 78.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.